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Compound of Interest

Compound Name: Ferric fluoride

Cat. No.: B147940 Get Quote

This document provides immediate safety, handling, and disposal protocols for ferric fluoride
(FeF₃), tailored for research and drug development professionals. Adherence to these

guidelines is critical to ensure a safe laboratory environment.

Ferric fluoride is a corrosive and hazardous substance that can cause severe skin burns and

eye damage.[1][2][3] It is also harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4] It

is imperative to handle this chemical with appropriate engineering controls and personal

protective equipment.

Exposure Limits
The following table summarizes the occupational exposure limits for ferric fluoride.

Agency/Organization Limit Type Value

ACGIH TLV TWA 1 mg/m³, 2.5 mg/m³

OSHA PEL (Vacated) TWA 1 mg/m³, 2.5 mg/m³

NIOSH IDLH 250 mg/m³

NIOSH TWA 1 mg/m³

Mexico OEL TWA 1 mg/m³, 2.5 mg/m³

[Table Source:[5]]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling ferric fluoride to prevent

exposure.

Body Part Protection Required
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear chemical safety goggles

that comply with OSHA (29

CFR 1910.133) or European

Standard EN166.[1][5] For

operations with a higher risk of

splashing or dust generation,

use a face shield in

conjunction with goggles.[6]

Skin/Body
Chemical-Resistant Gloves &

Protective Clothing

Wear appropriate protective

gloves (e.g., rubber, polyvinyl

chloride, or neoprene) and

clothing to prevent any skin

exposure.[2][3][6][7] A lab coat

or chemical apron, long

sleeves/pants, and close-toed

shoes are required.[2][3][7]

Respiratory Fume Hood or Respirator

All handling of ferric fluoride

powder must occur within a

properly operating chemical

fume hood.[1][5][8] If a fume

hood is not available or

insufficient, a NIOSH-approved

dust respirator should be used.

[2][3][6][9]

Operational Plan: Step-by-Step Chemical Lifecycle
Receiving and Storage
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Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage Location: Store in a cool, dry, and well-ventilated area designated as a corrosives

area.[1][2][6]

Container Integrity: Keep containers tightly closed to prevent moisture absorption, as ferric
fluoride is hygroscopic.[2][4][6]

Incompatibilities: Store separately from incompatible materials such as oxidizing agents,

strong bases, water, and metals.[2][6]

Handling and Use
Training: Ensure all personnel are trained on the specific hazards and handling procedures

for ferric fluoride before beginning work.[6]

Controlled Environment: Always handle the substance inside a chemical fume hood to

minimize inhalation exposure.[1][5][8]

Avoid Dust: Take care to avoid the formation of dust during weighing and transfer.[1][5][9]

Hygiene Practices: Do not eat, drink, or smoke in areas where ferric fluoride is handled.[2]

[6] Wash hands thoroughly after handling, even if gloves were worn.[2][6][9] Emergency

eyewash stations and safety showers must be located close to the workstation.[5][6]

Disposal Plan
Waste Classification: Ferric fluoride waste may be classified as hazardous waste.[6]

Containerization: Collect all waste material, including contaminated consumables, in a

designated, properly labeled, and sealed container.[2][6] Do not mix with other waste

streams.[10]

Regulatory Compliance: All disposal must be conducted through an approved waste disposal

plant and in accordance with all local, state, and federal regulations.[2][3][4][6][10] Contact

your institution's environmental health and safety department or the EPA for specific

guidance.[6]
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Emergency Protocols: Spill Response
In the event of a ferric fluoride spill, immediate and decisive action is required to contain the

material and protect personnel.

Spill Response Workflowdot
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Immediate Actions

Assessment & Preparation

Containment & Cleanup

Final Steps

Evacuate Area

Alert Others & Supervisor

Isolate Spill Zone

Assess Spill Size & Risk

Don Full PPE

Ensure Adequate Ventilation

Cover with Inert Material
(Sand, Vermiculite)

Collect into Sealed Container
(Use HEPA Vacuum if available)

Decontaminate Area & Equipment

Dispose of Waste via EHS

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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